3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide

• IUPAC Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O3/c1-11-5-6-14(18-10-11)19-17(23)12-3-2-4-13(9-12)20-15(21)7-8-16(20)22/h2-6,9-10H,7-8H2,1H3,(H,18,19,23)
• InChI Key: KRPDNYNRUVMPRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2=CC(=CC=C2)N3C(=O)CCC3=O
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide, also known as DPA-714, is a selective ligand for the translocator protein 18 kDa (TSPO) receptor. The TSPO receptor is expressed in various tissues, including the brain, immune cells, and endocrine organs. DPA-714 has been extensively studied for its potential in various scientific research applications, including neuroimaging, inflammation, and cancer.

Mechanism of Action

The TSPO receptor is a transmembrane protein that is involved in various cellular processes, including cholesterol transport, steroidogenesis, and apoptosis. 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide acts as a selective ligand for the TSPO receptor, binding to it and modulating its activity. The exact mechanism of action of 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide is not fully understood, but it is thought to involve the regulation of mitochondrial function and the modulation of immune responses.
Biochemical and Physiological Effects:
3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has been shown to have various biochemical and physiological effects, including the modulation of immune responses, the regulation of mitochondrial function, and the induction of apoptosis in cancer cells. In addition, 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has also been shown to have potential as an anti-inflammatory agent, with studies showing that it can reduce inflammation in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide in lab experiments is its selectivity for the TSPO receptor. This allows researchers to study the role of the TSPO receptor in various cellular processes, without the potential confounding effects of non-specific ligands. However, one limitation of using 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide is its relatively low affinity for the TSPO receptor, which can limit its sensitivity in some experiments.

Future Directions

There are several future directions for research on 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide. One area of interest is in the development of new radioligands for PET imaging of the TSPO receptor. This could improve the sensitivity and specificity of TSPO imaging, allowing for more accurate diagnosis and monitoring of neurological disorders.
Another area of interest is in the development of new TSPO ligands with higher affinity and selectivity for the receptor. This could improve the sensitivity and specificity of TSPO modulation, allowing for more precise regulation of cellular processes.
Finally, there is also potential for the development of 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide as a therapeutic agent for various neurological disorders and cancer. However, further research is needed to fully understand the mechanism of action and potential side effects of 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide in humans.

Synthesis Methods

3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide can be synthesized using a multi-step process that involves the reaction of 3-aminopyrrolidine-2,5-dione with 5-methyl-2-pyridinecarboxylic acid, followed by the reaction with benzoyl chloride. The final product is obtained after purification and characterization using various analytical techniques.

Scientific Research Applications

3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has been used extensively in scientific research for its potential in various applications. One of the most significant applications is in neuroimaging, where 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has been used as a radioligand for positron emission tomography (PET) imaging of the TSPO receptor in the brain. This has allowed researchers to study the role of the TSPO receptor in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
In addition, 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has also been studied for its potential in inflammation and cancer research. The TSPO receptor is known to be involved in the regulation of immune responses, and 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has been shown to modulate the immune response in various animal models of inflammation. Furthermore, 3-(2,5-dioxo-1-pyrrolidinyl)-N-(5-methyl-2-pyridinyl)benzamide has also been shown to have potential as an anti-cancer agent, with studies showing that it can induce apoptosis in cancer cells.